Cas no 20807-99-2 (Ethyl thiobutyrate)

• Product Name: Ethyl thiobutyrate
• CAS No: 20807-99-2
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 51659
• PubChem ID: 10582821
• Update Time: 2025-04-18

Ethyl thiobutyrate Chemical and Physical Properties

Names and Identifiers

• Ethyl thiobutyrate
• ETHLY THIOBUTYRATE
• Butanethioic acid,S-butyl ester
• Butyl thiobutyrate
• Butyl-thiobutyrat
• Butyric acid,thio-,S-sec-butyl ester
• ethyl butanethioate
• Thiobuttersaeure-S-aethylester
• Thiobuttersaeure-S-butylester
• thiobutyric acid S-butyl ester
• thiobutyric acid S-ethyl ester
• O-ethyl butanethioate
• 20807-99-2
• AKOS006288002
• Q-100259
• DTXSID70441961
• FT-0656146
• SCHEMBL1359007
• 924-74-3

• Inchi： 1S/C6H12OS/c1-3-5-6(8)7-4-2/h3-5H2,1-2H3
• InChI Key： RORXPBSQGSNAIO-UHFFFAOYSA-N
• SMILES： S=C(CCC)OCC

Computed Properties

• Exact Mass: 132.06100
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 0.953
• Boiling Point: 164.9 °C at 760 mmHg
• Flash Point: 164.9 °C at 760 mmHg
• PSA: 41.32000
• LogP: 2.15040
• FEMA: 2703

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters